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Compound of Interest

Compound Name: Diisopropyl peroxydicarbonate

Cat. No.: B094068 Get Quote

An In-depth Technical Review of the Safety Data Sheet (SDS) for Researchers, Scientists, and

Drug Development Professionals

Diisopropyl peroxydicarbonate (IPP) is a highly reactive organic peroxide utilized as a

polymerization initiator in various industrial applications, including the manufacturing of plastics

and resins.[1][2] Due to its inherent instability and potential for hazardous reactions, a thorough

understanding of its safety profile is paramount for personnel handling this compound in

research and development settings. This technical guide provides a comprehensive overview

of the safety information for diisopropyl peroxydicarbonate, drawing from established safety

data sheets and regulatory guidelines.

Chemical and Physical Properties
Diisopropyl peroxydicarbonate is a white crystalline solid at low temperatures, transitioning

to a colorless liquid at room temperature.[3] It possesses a sharp, unpleasant, and pungent

odor.[2][3][4] It is insoluble in water and denser than it, causing it to sink.[4]
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Property Value References

Molecular Formula C8H14O6 [1][3]

Molecular Weight 206.19 g/mol [1][4]

Appearance

White crystalline solid at low

temperatures, colorless liquid

at room temperature.

[3]

Odor Sharp, unpleasant, pungent [2][3][4]

Melting Point 10°C (50°F) [4]

Flash Point 79.1°C (174.4°F) [1]

Density 1.080 g/cm³ [3]

Water Solubility 30.5 mg/L at 20°C [1][3]

Vapor Pressure 17.1 hPa at 20°C [3]

Refractive Index 1.4034 [1]

Hazard Identification and Classification
Diisopropyl peroxydicarbonate is classified as a hazardous substance due to its reactive and

unstable nature. It is highly flammable, sensitive to shock and heat, and can undergo self-

accelerating decomposition, which may lead to fire or explosion.[2][5][6]

GHS Classification
Hazard Class Category Hazard Statement References

Organic Peroxides Type B

H241: Heating may

cause a fire or

explosion

[5]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[1]

Serious Eye

Damage/Eye Irritation
Category 1

H318: Causes serious

eye damage
[1][5]
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NFPA 704 Diamond
Category Rating Description

Health (Blue) 3
Can cause serious or

permanent injury.

Flammability (Red) 4
Will vaporize and readily burn

at normal temperatures.

Instability (Yellow) 4

Readily capable of detonation

or explosive decomposition at

normal temperatures and

pressures.

Special (White) OX Oxidizer

Source: NFPA 704 Diamond Ratings[6]

Toxicological Information
Exposure to diisopropyl peroxydicarbonate can cause adverse health effects. It is a

moderate to severe skin irritant and can cause serious eye damage.[1][7] While inhalation

overexposure is considered unlikely, prolonged exposure may lead to lung edema.[4]

Toxicity Data Value Species References

Oral LD50 2140 mg/kg Rat [1]

Dermal LD50 2025 mg/kg Rabbit [1][8]

Experimental Protocols
The toxicological data presented are typically generated following standardized experimental

protocols, such as those outlined by the Organisation for Economic Co-operation and

Development (OECD).

Acute Oral Toxicity (OECD 423)
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The acute toxic class method involves a stepwise procedure using a small number of animals.

[1] A starting dose is administered to a group of animals (typically three females), and the

subsequent dose for the next group is adjusted based on the observed mortality or moribundity.

[1] This process continues until the criteria for classification are met. The method is designed to

use fewer animals while still providing sufficient information for hazard classification.[1]

Acute Dermal Toxicity (OECD 402)
This guideline provides a method to assess the health hazards from short-term dermal

exposure to a substance.[9] The test substance is applied to the shaved skin of a small number

of animals of a single sex.[10] The initial dose is selected to elicit signs of toxicity without

causing severe effects or death.[9] Observations for signs of toxicity and mortality are

conducted for at least 14 days.[11]

Acute Eye Irritation/Corrosion (OECD 405)
This test evaluates the potential of a substance to cause eye irritation or corrosion.[4] A single

dose of the substance is applied to the conjunctival sac of one eye of an animal (typically a

rabbit), with the other eye serving as a control.[12] The eyes are examined at specific intervals

(1, 24, 48, and 72 hours) to assess the severity and reversibility of any lesions.[12] To minimize

animal distress, a weight-of-the-evidence analysis and in vitro testing are recommended before

in vivo studies are conducted.[4]

Handling, Storage, and Emergency Procedures
Due to its high reactivity and instability, strict adherence to handling and storage protocols is

crucial to prevent accidents.

Handling and Storage Workflow
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Figure 1. Handling and Storage Workflow for Diisopropyl Peroxydicarbonate

Handling Storage
Incompatible Materials

Handle in a well-ventilated area

Wear appropriate PPE:
- Chemical-resistant gloves
- Safety goggles/face shield

- Fire-retardant clothing

Avoid contact with skin and eyes

Use non-sparking tools

Store in a deep-freeze unit below -18°C (0°F)

Store in a well-ventilated, unheated, detached, noncombustible building

Protect from physical damage

Do not open containers in storage building

Keep away from:
- Heat, sparks, open flames

- Readily oxidizable materials
- Organic or flammable materials

- Chemical accelerators (amines, potassium iodide, metals)

Click to download full resolution via product page

Caption: Workflow for safe handling and storage.

Emergency Procedures
In the event of a spill, fire, or exposure, immediate and appropriate action is necessary to

mitigate the risks.
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Figure 2. Spill Response Logic for Diisopropyl Peroxydicarbonate

Immediate Actions

Cleanup (by trained personnel only)

Spill Occurs

Evacuate non-essential personnel

Isolate spill area (at least 25-50 meters)

Eliminate all ignition sources

Ventilate the area

Use coolant (dry ice or ice)

Absorb with inert, damp, non-combustible material

Collect with non-sparking tools into loosely covered plastic containers

Dispose of as hazardous waste

Click to download full resolution via product page

Caption: Logical steps for responding to a spill.
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Figure 3. First Aid Measures for Diisopropyl Peroxydicarbonate Exposure

Route of Exposure

First Aid Action

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If breathing is difficult, give oxygen.

Immediately wash with plenty of water and isopropyl alcohol.
Remove contaminated clothing. Immediately flush with copious amounts of water for at least 15 minutes. Rinse mouth with water.

Do NOT induce vomiting.

Seek immediate medical attention for all exposures.

Click to download full resolution via product page

Caption: First aid procedures following exposure.

Firefighting Measures
Fires involving diisopropyl peroxydicarbonate are particularly dangerous due to its potential

for explosive decomposition.

Extinguishing Media: Use water spray. Do not use dry chemical, CO2, or foam, as they may

be ineffective.[4][13]

Firefighting Procedures: Fight fire from an explosion-resistant location.[5][6] Evacuate the

area for massive fires.[5][6] Use water to cool fire-exposed containers.[13]
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Hazardous Combustion Products: Fires may produce flammable and/or toxic gases,

including acetone, isopropyl alcohol, acetaldehyde, and ethane.[4][5]

Conclusion
Diisopropyl peroxydicarbonate is a valuable chemical initiator with significant hazards that

demand rigorous safety protocols. Researchers, scientists, and drug development

professionals must have a comprehensive understanding of its properties, hazards, and the

appropriate procedures for safe handling, storage, and emergency response. Adherence to the

guidelines outlined in this document, derived from authoritative safety data sheets, is essential

for maintaining a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

2. x-cellr8.com [x-cellr8.com]

3. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

4. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

5. researchgate.net [researchgate.net]

6. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

7. x-cellr8.com [x-cellr8.com]

8. Diisopropyl peroxydicarbonate | C8H14O6 | CID 7769 - PubChem
[pubchem.ncbi.nlm.nih.gov]

9. OECD 402: Acute Dermal Toxicity - Analytice [analytice.com]

10. gyansanchay.csjmu.ac.in [gyansanchay.csjmu.ac.in]

11. nucro-technics.com [nucro-technics.com]

12. oecd.org [oecd.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.benchchem.com/product/b094068?utm_src=pdf-body
https://www.benchchem.com/product/b094068?utm_src=pdf-custom-synthesis
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://x-cellr8.com/regulatory-safety-testing/skin-irritation-testing-oecd-tg439/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://x-cellr8.com/regulatory-safety-testing/ocular-irritection/
https://pubchem.ncbi.nlm.nih.gov/compound/Diisopropyl-peroxydicarbonate
https://pubchem.ncbi.nlm.nih.gov/compound/Diisopropyl-peroxydicarbonate
https://www.analytice.com/en/oecd-402-acute-dermal-toxicity/
https://gyansanchay.csjmu.ac.in/wp-content/uploads/2023/03/DERMAL-TOXICITY-STUDIES.pdf
https://www.nucro-technics.com/services/toxicology/oecd-402-acute-dermal-toxicity-fixed-dose-procedure/
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


13. Oecd acute,subacte, sub chronic dermal toxicity studies(402, 410, 411). | PPTX
[slideshare.net]

To cite this document: BenchChem. [Diisopropyl Peroxydicarbonate: A Comprehensive
Safety Guide for Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094068#diisopropyl-peroxydicarbonate-safety-data-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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